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Compound of Interest

Compound Name: Aclatonium

Cat. No.: B1200046 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and use of Aclatonium
solutions for in vitro laboratory experiments. Aclatonium is a cholinergic agent, specifically a

muscarinic acetylcholine receptor (mAChR) agonist, and is structurally related to acetylcholine.

[1] The napadisilate salt form, Aclatonium Napadisilate, is often used in pharmaceutical

preparations.[1][2]

Physicochemical Properties and Data Presentation
Aclatonium Napadisilate is a white crystalline powder.[3] While specific solubility data in

common laboratory solvents is not readily available in the reviewed literature, its chemical

structure as a quaternary ammonium salt suggests it is likely soluble in aqueous solutions. For

experimental purposes, it is recommended to empirically determine the solubility in the desired

solvent.
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Property Data Reference

Chemical Name Aclatonium Napadisilate [1]

Molecular Formula C30H46N2O14S2 [4]

Molecular Weight 722.82 g/mol [4]

Appearance White crystalline powder [3]

Melting Point 189-191 °C [2][3]

Solubility
Data not available (expected to

be water-soluble)

Storage (Solid)
Store in a cool, dry, and well-

ventilated place
[3]

Signaling Pathway
As a muscarinic acetylcholine receptor agonist, Aclatonium is expected to activate signaling

pathways downstream of these G-protein coupled receptors. The M3 muscarinic receptor is

commonly found on smooth muscle cells and in glandular tissues. Upon agonist binding, the

M3 receptor activates a Gq protein, which in turn stimulates phospholipase C (PLC). PLC then

hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and

diacylglycerol (DAG). IP3 binds to its receptors on the endoplasmic reticulum, leading to the

release of intracellular calcium (Ca2+), while DAG activates protein kinase C (PKC). The

increase in intracellular Ca2+ is a key event leading to smooth muscle contraction.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.lookchem.com/casno55077-30-0.html
https://pubchem.ncbi.nlm.nih.gov/compound/6918580
https://pubchem.ncbi.nlm.nih.gov/compound/6918580
https://pmc.ncbi.nlm.nih.gov/articles/PMC10381261/
https://www.drugfuture.com/chemdata/aclatonium-napadisilate.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC10381261/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10381261/
https://www.benchchem.com/product/b1200046?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1200046?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Aclatonium M3 Muscarinic
Receptor

Binds to Gq proteinActivates Phospholipase C
(PLC)

Activates PIP2Hydrolyzes

IP3

DAG

Endoplasmic
Reticulum

Binds to receptor on

Protein Kinase C
(PKC)Activates

Ca²⁺ Release
Induces

Smooth Muscle
Contraction

Leads to

Contributes to

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1200046?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Isolate Smooth
Muscle Tissue

Mount Tissue in
Organ Bath

Equilibrate Tissue in
Physiological Salt Solution

Record Baseline
Contractions

Add Aclatonium Solution
(Cumulative Concentrations)

Record Contractile
Response

Washout

Repeat for each
concentration

Data Analysis:
Dose-Response Curve

End

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1200046?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1200046?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. lookchem.com [lookchem.com]

2. Aclatonium Napadisilate [drugfuture.com]

3. Detection of Antibodies against the Acetylcholine Receptor in Patients with Myasthenia
Gravis: A Comparison of Two Enzyme Immunoassays and a Fixed Cell-Based Assay - PMC
[pmc.ncbi.nlm.nih.gov]

4. Aclatonium Napadisilate | C30H46N2O14S2 | CID 6918580 - PubChem
[pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes and Protocols for Aclatonium
Solutions in Laboratory Settings]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1200046#how-to-prepare-aclatonium-solutions-for-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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